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Compound of Interest

Compound Name: Soyasaponin Il

cat. No.: B192431

This guide provides a comprehensive overview of Soyasaponin Il, a bioactive triterpenoid
saponin found predominantly in soybeans (Glycine max). It is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, biological activities, and associated experimental protocols.

Core Properties of Soyasaponin Il

Soyasaponin Il, also known as Soyasaponin Bc or Soyasaponin Bll, is a member of the group
B soyasaponins.[1] Its chemical and physical properties are summarized below.

Table 1: Physicochemical Properties of Soyasaponin Il
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Property Value Source(s)
CAS Number 55319-36-3 (11121131141
Molecular Formula Ca7H76017 [1][2]
Molecular Weight 913.11 g/mol [2][5]
Exact Mass 912.5083 Da [2]
Appearance Solid [5]

Melting Point 212 -215°C [5]

Chloroform: Slightly soluble

(0.1-1 mg/ml) DMSO:

Sparingly soluble (1-10 mg/ml
Solubility bating y. , ( g/m) [1]

Methanol: Slightly soluble (0.1-

1 mg/ml) Water: Sparingly

soluble (1-10 mg/ml)

Storage -20°C, protect from light [2][6]

Stability > 4 years at -20°C [1]

Pharmacological Activities and Signaling Pathways

Soyasaponin Il has demonstrated a range of biological activities, making it a compound of
interest for therapeutic development. Its known effects include anti-inflammatory, antiviral, and
anticancer properties.

2.1 Anti-inflammatory Activity

Soyasaponin Il has been shown to protect against acute liver failure by inhibiting the priming
of the NLRP3 inflammasome.[7] This is achieved by diminishing the phosphorylation of Y-Box
Binding Protein 1 (YB-1), a key event in the inflammatory cascade.[8] The proposed
mechanism involves the modulation of the AKT signaling pathway.[8]
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Soyasaponin Il inhibits NLRP3 inflammasome priming.

2.2 Antiviral Activity
Soyasaponin Il has been found to inhibit the replication of several viruses in vitro.[1][6]

Table 2: Antiviral Activity of Soyasaponin Il

Virus ICs0 Source(s)

Herpes Simplex Virus 1 (HSV-

54 uyM 1][6
1 H [11[6]
Human Cytomegalovirus

104 uM [1][6]
(HCMV)
Influenza Virus 88 uM [1][6]
Human Immunodeficiency

112 uM [6]

Virus (HIV-1)

2.3 Anticancer Activity

This saponin has been observed to inhibit the proliferation of HeLa cells and induce apoptosis
at concentrations ranging from 100 to 400 mg/L.[1] Research on related soyasaponins
suggests that they can modulate key signaling pathways involved in cancer progression, such
as the PI3K/Akt/NF-kB and MAPK pathways.[9][10][11] For instance, soyasaponins can blunt
inflammation by inhibiting the ROS-mediated activation of the PI3K/Akt/NF-kB pathway.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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